Cas no 489-84-9 (Guaiazulene)

• Product Name: Guaiazulene
• CAS No: 489-84-9
• MF: C₁₅H₁₈
• MW: 198.303424358368
• MDL: MFCD00003811
• CID: 37734
• PubChem ID: 87570409
• Update Time: 2025-04-18

Guaiazulene Chemical and Physical Properties

Names and Identifiers

• Guaiazulene
• 1,4-Dimethyl-7-isopropylazulene
• Azulon
• 7-isopropyl-1,4-dimethylazulene
• 1,4-dimethyl-7-propan-2-ylazulene
• Guaiazulene Solution
• GUAIAZULENE(RG)
• Cuteazul
• Eucazulen
• Guaiazulene500µg
• Guajazulene
• Gurjunazulen
• Vetivazulen
• Azunol
• Kessazulen
• Uroazulen
• Purazulen
• Silazulon
• S-Guaiazulene
• Guiazulene
• Azulen-beris
• 3,8-Dimethyl-5-(2-propyl)azulene
• Azulene, 1,4-dimethyl-7-(1-methylethyl)-
• guaiazulen
• Azulol
• 1,4-Dimethyl-7-(1-methylethyl)azulene
• 1,4-dimethyl-7-(propan-2-yl)azulene
• Vaumigan
• hepatoprotectant
• Guaiazulene, 99%
• AZ-8 beris
• Azunol (TN)
• 7-isoprop
• 489-84-9
• SMR001306801
• MLSMR
• MLS002207286

• MDL： MFCD00003811
• Inchi： 1S/C15H18/c1-10(2)13-7-5-11(3)14-8-6-12(4)15(14)9-13/h5-10H,1-4H3
• InChI Key： FWKQNCXZGNBPFD-UHFFFAOYSA-N
• SMILES： CC1C2C(C(=CC=C(C=2)C(C)C)C)=CC=1
• BRN： 1365001

Computed Properties

• Exact Mass: 198.14100
• Monoisotopic Mass: 198.140851
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.8
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: Powder
• Density: 0.976 g/mL at 25 °C(lit.)
• Melting Point: 27-29 °C (lit.)
• Boiling Point: 153 °C/7 mmHg(lit.)
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• Refractive Index: 1.3166 (estimate)
• Water Partition Coefficient: Soluble in alcohol, water, 0.1115 mg/L @ 25°C (est).
• PSA: 0.00000
• LogP: 4.53160
• Merck: 4554
• Solubility: Insoluble in water, soluble in liquid paraffin, soluble in hot ethanol and ether

Guaiazulene Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P264-P270-P301+P312+P330-P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22
• Safety Instruction： S36/37/39; S26; S22; S36
• RTECS：CO4790000
• Hazardous Material Identification：
• TSCA：Yes
• Storage Condition：Store long-term at 2-8°C
• Risk Phrases：R22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Guaianes
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Guaianes
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons